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Compound of Interest

Compound Name: Bis(4-nitrobenzyl) malonate

Cat. No.: B1267293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(4-nitrobenzyl) malonate is a chemical compound with potential applications in organic

synthesis and pharmaceutical development. This guide provides a comprehensive overview of

its physical and chemical properties, a detailed experimental protocol for its synthesis, and a

summary of its characterization data. The information presented is intended to support

researchers in the effective utilization of this compound in their scientific endeavors.

Physicochemical Properties
Bis(4-nitrobenzyl) malonate is a solid, crystalline compound that is white to off-white in

appearance.[1][2] Its key physical and chemical properties are summarized in the table below

for easy reference.
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Property Value Reference(s)

Molecular Formula C17H14N2O8 [2]

Molecular Weight 374.31 g/mol [2]

Physical State Solid, powder to crystal [1][2]

Color White to Almost white [1][2]

Melting Point 89 °C [1][2]

CAS Number 67245-85-6 [2]

Purity Min. 98.0% (HPLC) [1][2]

Synthesis of Bis(4-nitrobenzyl) malonate
The synthesis of Bis(4-nitrobenzyl) malonate can be achieved through the dialkylation of a

malonic ester, such as diethyl malonate, with 4-nitrobenzyl bromide. This nucleophilic

substitution reaction is a common and effective method for forming carbon-carbon bonds.[3]

Experimental Protocol: Synthesis of 2-(4-nitro-benzyl)-
malonic acid diethyl ester
While a specific protocol for the bis derivative was not found, the following detailed procedure

for the mono-substituted analog, 2-(4-nitro-benzyl)-malonic acid diethyl ester, provides a strong

foundation.[4] To synthesize the bis compound, the stoichiometry of the reagents would be

adjusted, typically by using at least two equivalents of 4-nitrobenzyl bromide and a suitable

base.

Materials:

Diethyl malonate

4-nitrobenzyl bromide

Potassium carbonate (K2CO3)

AOT (Dioctyl sulfosuccinate sodium salt) or other suitable phase transfer catalyst
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Water

Ethyl acetate

n-hexane

Procedure:

To a suspension of AOT (200 mg, 2% w/v) in water (10 mL), add diethyl malonate (1 g, 6.25

mmol).

Add potassium carbonate (2.58 g, 18.75 mmol) to the mixture.

Stir the reaction mixture at room temperature for 15 minutes.

Add 4-nitrobenzyl bromide (1.35 g, 6.25 mmol).

Stir the reaction mixture at 60°C for 16 hours.

Monitor the reaction progress using thin-layer chromatography (TLC) with a mobile phase of

10% ethyl acetate in n-hexane.

Upon completion, perform an aqueous work-up.

Purify the crude product using a Combiflash® purification system with a gradient of 3-5%

ethyl acetate in hexane as the eluent to obtain 2-(4-nitro-benzyl)-malonic acid diethyl ester.

To synthesize Bis(4-nitrobenzyl) malonate, this procedure could be adapted by using a

second equivalent of 4-nitrobenzyl bromide and base after the formation of the mono-

substituted product, or by starting with a 2:1 molar ratio of 4-nitrobenzyl bromide to diethyl

malonate.

Potential Applications and Biological Context
Derivatives of 4-nitrobenzyl malonate have been investigated for their potential anti-prostate

cancer activity.[5] These compounds are designed and synthesized through nucleophilic

substitution reactions of 4-nitrobenzyl bromide with malonic acid and its derivatives.[5] While

the specific biological roles and mechanisms of action for Bis(4-nitrobenzyl) malonate are not
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extensively documented, related compounds have shown promise in inducing apoptosis,

suggesting a potential area for further investigation.[5]

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of a substituted

malonate ester via alkylation, which is the core of the synthesis for Bis(4-nitrobenzyl)
malonate.
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Caption: General workflow for the synthesis of Bis(4-nitrobenzyl) malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Bis(4-nitrobenzyl) malonate:
Properties, Synthesis, and Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267293#physical-appearance-of-bis-4-nitrobenzyl-
malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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